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CAS No.: 197664-69-0

Cat. No.: S1833096

Get Quote

Material Profile: Zonyl FS-300

Zonyl FS-300 is a fluorosurfactant known for its exceptional ability to reduce surface tension, which

provides superior wetting, spreading, and leveling properties in formulations [1]. The table below

summarizes its core characteristics as gathered from the search results.

Property Specification / Description

Chemical Type Non-ionic fluorosurfactant [2] [3] [4]

Physical Form Liquid [1]

Composition Water-based, free of organic solvents [2] [3]

Reported Solids
Content

~40% in H2O [5] or ~25% in H2O [6]

Density 1.10 ± 0.05 g/mL at 20 °C [7] [1] [6]

Key Feature Compatibility with surfactants of any ionic class; performance unaffected by

polyvalent cations [2] [3]
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Property Specification / Description

Primary Application
Role

Adhesion promoter, plasticizer, and processing aid [2]

Application Protocol: Stretchable PEDOT:PSS-Based
Electrodes

This protocol details the synthesis of stretchable and transparent conductive electrodes (TCEs) using

PEDOT:PSS and Zonyl FS-300, based on a published study from Advanced Functional Materials [2].

Experimental Objective

To fabricate a stretchable TCE with high conductivity and transparency, suitable for use in organic solar cells

and skin strain sensors.

Materials and Reagents

Conductive Polymer: Poly(3,4-ethylenedioxythiophene):poly(styrenesulfonate) (PEDOT:PSS)

Additives: Polyethylene oxide (PEO) precursor, Polyethylene glycol methacrylate
Surfactant: Zonyl FS-300 [2]

Substrate: Hydrophobic elastic substrate

Workflow and Procedure

The following diagram outlines the key stages in the electrode fabrication process:
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Key Findings and Performance Data

The incorporation of Zonyl FS-300 was critical for achieving both good mechanical and electronic

properties. The resulting electrodes were tested in functional devices with the following outcomes [2]:

Evaluation Metric Performance Result

Conductivity &
Transparency

The PEDOT:PSS/PEO electrode system exhibited both high conductivity

and transparency [2].

| Organic Solar Cell Performance | Short-circuit current (JSC) = 20 mA cm-2 Open circuit voltage (VOC) =

0.81 V Fill Factor (FF) = 65.9 Power Conversion Efficiency (PCE) = 11.9% [2] | | Mechanical

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s1833096?utm_src=pdf-body-img
https://www.smolecule.com/products/s1833096?utm_src=pdf-body
https://www.alfa-chemistry.com/resources/zonyl-fs-300-assists-in-the-synthesis-of-stretchable-and-transparent-conductive-materials.html
https://www.alfa-chemistry.com/resources/zonyl-fs-300-assists-in-the-synthesis-of-stretchable-and-transparent-conductive-materials.html
https://www.alfa-chemistry.com/resources/zonyl-fs-300-assists-in-the-synthesis-of-stretchable-and-transparent-conductive-materials.html
https://www.smolecule.com/products/s1833096?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Compliance | The electrode was successfully used in a prototype strain sensor, demonstrating stable

performance during repeated manual and mechanically assisted movements [2]. |

Handling and Safety Notes

Storage: Store at 2-8 °C [1].
Hazard Codes: Xi (Irritant) [1].

Hazard Statements: H225 (Highly flammable liquid and vapor), H319 (Causes serious eye irritation),
H336 (May cause drowsiness or dizziness) [1].

Environmental Hazard: Classified as Aquatic Chronic 2, indicating it is harmful to aquatic life with
long-lasting effects [5].

Personal Protective Equipment (PPE): Use eyeshields and gloves [5].

Research Implications

Zonyl FS-300 plays a dual role in this application: it is necessary to promote the adhesion of the

PEDOT:PSS ink to the hydrophobic substrate surface, and it also exerts a plasticizing effect that improves

the mechanical properties of the base material [2]. This enables the creation of electronic devices that

combine high electrical performance with the mechanical compliance needed for future wearable

bioelectronics and soft robotics [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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